![molecular formula C22H20F3NO4 B6241711 rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans CAS No. 2752017-13-1](/img/no-structure.png)
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans
Description
Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C22H20F3NO4 and its molecular weight is 419.4. The purity is usually 95.
BenchChem offers high-quality rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans involves the protection of the amine group, followed by the addition of the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the pyrrolidine ring. The final step involves the introduction of the trifluoromethyl group.
Starting Materials
4-methyl-3-oxopentanoic acid, 9H-fluorene-9-methanol, N,N-dimethylformamide (DMF), diisopropylcarbodiimide (DIC), N-hydroxysuccinimide (NHS), triethylamine (TEA), trifluoromethyl iodide, pyrrolidine, 1-hydroxybenzotriazole (HOBt), ethyl acetate, dichloromethane (DCM), diethyl ether, sodium bicarbonate (NaHCO3), sodium chloride (NaCl), magnesium sulfate (MgSO4)
Reaction
Protection of the amine group with Fmoc-Cl in the presence of TEA and DMF, Addition of Fmoc-protected amine to 4-methyl-3-oxopentanoic acid in the presence of DIC and NHS to form Fmoc-protected pyrrolidine carboxylic acid, Removal of Fmoc group with 20% piperidine in DMF, Activation of carboxylic acid with HOBt and DIC in DMF, Coupling of activated carboxylic acid with pyrrolidine in the presence of TEA in DMF, Introduction of trifluoromethyl group with trifluoromethyl iodide in the presence of NaHCO3 in DCM, Purification of the product with ethyl acetate and diethyl ether, Drying of the product with Na2SO4, Recrystallization of the product with ethyl acetate and hexanes
properties
CAS RN |
2752017-13-1 |
|---|---|
Product Name |
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans |
Molecular Formula |
C22H20F3NO4 |
Molecular Weight |
419.4 |
Purity |
95 |
Origin of Product |
United States |
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